Cas no 2639408-20-9 (2-{5-oxa-2-azaspiro3.5nonan-6-yl}acetic acid hydrochloride)

• Product Name: 2-{5-oxa-2-azaspiro3.5nonan-6-yl}acetic acid hydrochloride
• CAS No: 2639408-20-9
• MF: C₉H₁₆ClNO₃
• MW: 221.681241989136
• MDL: MFCD33549955
• CID: 5641961
• PubChem ID: 155971040
• Update Time: 2025-05-24

2-{5-oxa-2-azaspiro3.5nonan-6-yl}acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-{5-oxa-2-azaspiro[3.5]nonan-6-yl}acetic acid hydrochloride
• 2-{5-oxa-2-azaspiro3.5nonan-6-yl}acetic acid hydrochloride

• MDL： MFCD33549955
• Inchi： 1S/C9H15NO3.ClH/c11-8(12)4-7-2-1-3-9(13-7)5-10-6-9;/h7,10H,1-6H2,(H,11,12);1H
• InChI Key： HFXPBSZVERVTIS-UHFFFAOYSA-N
• SMILES： C(C1CCCC2(CNC2)O1)C(=O)O.Cl

Additional information on 2-{5-oxa-2-azaspiro3.5nonan-6-yl}acetic acid hydrochloride

Comprehensive Overview of 2-{5-oxa-2-azaspiro[3.5]nonan-6-yl}acetic acid hydrochloride (CAS No. 2639408-20-9)

The compound 2-{5-oxa-2-azaspiro[3.5]nonan-6-yl}acetic acid hydrochloride (CAS No. 2639408-20-9) is a structurally unique spirocyclic derivative with significant potential in pharmaceutical and biochemical research. Its molecular framework combines a spiro[3.5]nonane core with an acetic acid moiety, enhanced by the presence of 5-oxa-2-aza heterocycles. This configuration imparts distinct physicochemical properties, making it a subject of interest for drug discovery and material science applications.

In recent years, the demand for spirocyclic compounds has surged due to their versatility in modulating biological targets. Researchers are particularly intrigued by the 2-{5-oxa-2-azaspiro[3.5]nonan-6-yl}acetic acid hydrochloride scaffold, as it offers a balance of rigidity and flexibility—a critical feature for designing bioactive molecules. The compound’s hydrochloride salt form further improves solubility, a key factor in formulation development. This aligns with the growing focus on drug-like properties and ADME optimization in modern medicinal chemistry.

The synthesis of CAS No. 2639408-20-9 involves multi-step organic transformations, often leveraging ring-closing metathesis or cycloaddition reactions to construct the spirocyclic core. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are employed to confirm its purity and structural integrity. These methodologies are frequently discussed in academic forums, reflecting the compound’s relevance in synthetic chemistry and process optimization.

From a therapeutic perspective, 2-{5-oxa-2-azaspiro[3.5]nonan-6-yl}acetic acid hydrochloride has been explored for its potential in central nervous system (CNS) disorders, owing to its ability to cross the blood-brain barrier. Its spirocyclic architecture mimics natural ligands, enabling interactions with G-protein-coupled receptors (GPCRs) and ion channels. Such applications resonate with current trends in neurological drug development, where scaffold diversity is prioritized to address unmet medical needs.

Beyond pharmacology, this compound has garnered attention in material science for its potential in designing smart polymers and supramolecular assemblies. Its heterocyclic and carboxylic acid functionalities allow for tailored modifications, catering to applications like drug delivery systems and biodegradable materials. These interdisciplinary uses highlight its adaptability, a trait highly sought after in green chemistry initiatives.

In summary, 2-{5-oxa-2-azaspiro[3.5]nonan-6-yl}acetic acid hydrochloride (CAS No. 2639408-20-9) represents a compelling case study in molecular innovation. Its dual utility in life sciences and advanced materials underscores its value across research domains. As the scientific community continues to explore spirocyclic derivatives, this compound stands out as a promising candidate for future breakthroughs.